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Compound of Interest

Compound Name: 5-Decanol

Cat. No.: B1670017

An in-depth guide to the physical properties of 5-decanol (CAS 5205-34-5), a straight-chain
secondary alcohol, is essential for its application in research, drug development, and various
industrial processes. This document provides a comprehensive overview of its key physical
constants—boiling point, melting point, and density—supported by detailed experimental
methodologies for their determination.

Physical Properties of 5-Decanol

5-Decanol, with the chemical formula C10H220, is a colorless to light yellow liquid at room
temperature.[1][2] It is characterized by a mild, fragrant, and waxy odor.[1] While it is soluble in
organic solvents like ethanol and ether, its solubility in water is relatively low.[1][2]

Quantitative Data Summary

The physical properties of 5-decanol have been reported with some variation across different
sources. These values are summarized in the table below, with specific conditions noted where
available.
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Physical Property Value Conditions
- ) Atmospheric Pressure (760
Boiling Point 228-230 °C
mmHgQ)

Reduced Pressure (5 mmHg)
80 °C

[11[3][4]
Melting Point 9 °C[1][3][4]
~-1°C[1]
Density 0.83 g/mL Specific Gravity (20/20)[1][4]
0.826 g/mL[3] Not specified

Experimental Protocols

The determination of the physical constants listed above is fundamental to verifying the purity
and identity of a substance.[5] Standard laboratory procedures for these measurements are

detailed below.
1. Boiling Point Determination (Capillary Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding
atmospheric pressure.[6] A common and effective technique for its determination on a small
scale is the capillary method.[7]

 Principle: An inverted capillary tube is placed in a small sample of the liquid. As the sample is
heated, the air trapped in the capillary is replaced by the substance's vapor. The temperature
at which a rapid and continuous stream of bubbles emerges from the capillary's open end is
considered the boiling point.[7] A more precise measurement is often taken as the
temperature at which the liquid begins to re-enter the capillary upon cooling.[7]

e Apparatus: A heating apparatus (e.g., Mel-Temp apparatus or oil bath), a thermometer, a
small test tube (fusion tube), and a capillary tube sealed at one end.[5][8][9]

o Methodology:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chembk.com/en/chem/5-DECANOL
https://www.guidechem.com/dictionary/en/5205-34-5.html
https://www.tcichemicals.com/US/en/p/D1381
https://www.chembk.com/en/chem/5-DECANOL
https://www.guidechem.com/dictionary/en/5205-34-5.html
https://www.tcichemicals.com/US/en/p/D1381
https://www.chembk.com/en/chem/5-DECANOL
https://www.chembk.com/en/chem/5-DECANOL
https://www.tcichemicals.com/US/en/p/D1381
https://www.guidechem.com/dictionary/en/5205-34-5.html
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://alnoor.edu.iq/wp-content/uploads/2023/11/%D8%A7%D9%84%D9%83%D9%8A%D9%85%D9%8A%D8%A7%D8%A1_merged.pdf
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://phillysim.org/newmanual/exp5.pdf
https://m.youtube.com/watch?v=Flb0mSjqILE
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o A small amount of 5-decanol is placed into the fusion tube.

o A capillary tube, sealed at one end, is inverted and placed into the liquid in the fusion tube.

[5]

o The fusion tube is attached to a thermometer, ensuring the sample and the thermometer
bulb are at the same level.[9]

o The assembly is heated gradually and uniformly in an oil bath or heating block.[10]

o The temperature is carefully monitored. The point at which a steady stream of bubbles
escapes from the capillary tip is observed.[7]

o The heat source is removed, and the apparatus is allowed to cool slowly.

o The boiling point is recorded as the temperature at which the liquid just begins to enter the
capillary tube.[7]

2. Melting Point Determination

The melting point is the temperature at which a substance transitions from a solid to a liquid
state.[10] For pure crystalline compounds, this transition occurs over a very narrow
temperature range (typically 0.5-1.0°C) and serves as a crucial indicator of purity.[6] Impurities
tend to lower and broaden the melting point range.

e Principle: A small, finely powdered sample of the solid is heated slowly at a controlled rate.
The melting point range is the temperature from which the first drop of liquid appears to the
temperature at which the entire sample becomes liquid.[6][10]

o Apparatus: A melting point apparatus (e.g., Mel-Temp or Thiele tube), a thermometer, and a
capillary tube sealed at one end.

e Methodology:
o A small amount of solidified 5-decanol is finely powdered.

o The open end of a capillary tube is pressed into the powder to pack a small sample (1-2
mm high) into the sealed end.[10][11]
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o The capillary tube is placed into the heating block of the melting point apparatus alongside
a thermometer.[6]

o The sample is heated rapidly at first to determine an approximate melting temperature.

o The apparatus is allowed to cool, and a second trial is performed with a fresh sample. This
time, the heating rate is reduced significantly (e.g., 2°C per minute) as the temperature
approaches the approximate melting point.

o The temperature at which the first signs of melting are observed (T1) and the temperature
at which the last crystal disappears (T2) are recorded as the melting point range.[6]

3. Density Determination

Density is an intrinsic physical property defined as the mass of a substance per unit of volume.
Several gravimetric methods are commonly used for liquids like 5-decanol.

¢ Principle: The most common methods rely on accurately measuring the mass of a precisely
known volume of the liquid.[12][13] The pycnometer method involves weighing a specific
volume flask (pycnometer) empty, then filled with the liquid. The buoyancy method utilizes
Archimedes' principle, where a sinker of known volume is weighed in air and then
submerged in the liquid.[12]

o Apparatus: An analytical balance, a pycnometer (a glass flask with a specific, calibrated
volume), or a graduated cylinder and beaker.[12][13]

e Methodology (using a pycnometer):

o Aclean, dry pycnometer is accurately weighed on an analytical balance.

[e]

The pycnometer is carefully filled with 5-decanol, ensuring no air bubbles are present.
The stopper is inserted, and any excess liquid is wiped from the exterior.

[e]

The filled pycnometer is weighed again.

o

The mass of the 5-decanol is determined by subtracting the mass of the empty
pycnometer from the mass of the filled pycnometer.[12]
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o The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.[12] The temperature at which the measurement is made should always be
recorded, as density is temperature-dependent.

Visualization

The following diagram illustrates the relationship between the key physical properties of 5-
Decanol and the standard methods used for their determination.
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Caption: Logical relationship of 5-Decanol's physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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